dimethyl 2-(2,2-diphenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: dimethyl 2-[(2,2-diphenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C25H24N2O5S/c1-31-24(29)21-18-13-14-27(25(30)32-2)15-19(18)33-23(21)26-22(28)20(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,20H,13-15H2,1-2H3,(H,26,28)
• InChI Key: AZUHRTZKJUSTAL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCN(C2)C(=O)OC)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H24N2O5S
• Molecular Weight: 464.5 g/mol

Description

Dimethyl 2-(2,2-diphenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C25H24N2O5S and its molecular weight is 464.54. The purity is usually 95%.
BenchChem offers high-quality dimethyl 2-(2,2-diphenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about dimethyl 2-(2,2-diphenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Cyclization Reactions

• Synthesis of Heterocyclic Compounds : A study by Chigorina et al. (2019) reported the synthesis of previously unknown N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides through the reaction of 3-aminothieno[2,3-b]pyridine-2-carboxylic acid esters with 3,5-dimethyl-1-(cyanoacetyl)-1H-pyrazole. This work highlights the chemical versatility and reactivity of thienopyridine derivatives, opening pathways for further chemical transformations and biological evaluations Chigorina et al., 2019.

• Heterocyclic Synthesis with Enaminones : Abdel-Khalik et al. (2004) explored the use of enaminones as building blocks for synthesizing nicotinic acid and thienopyridine derivatives. Their work demonstrated the potential of dimethylformamide dimethylacetal in promoting complex heterocyclic constructions, contributing to the diversity of synthetic routes for pyridine and thienopyridine frameworks Abdel-Khalik et al., 2004.

• Amide Acetals in Pyridothienopyrimidines Synthesis : Research by Medvedeva et al. (2010) delved into the synthesis of methyl 3-amino-4-arylaminothieno[2,3-b]pyridine-2-carboxylates and their subsequent reactions with amide acetals. Their findings underline the strategic use of dimethylacetamide dimethylacetal in synthesizing amidine derivatives and pyridothienopyrimidines, showcasing the role of acetal structure and solvent in determining reaction outcomes Medvedeva et al., 2010.

Novel Compound Synthesis and Biological Activity

• Antimicrobial Activity of Bicyclic Compounds : A study by Nural et al. (2018) on the synthesis of a novel bicyclic thiohydantoin compound revealed its antimicrobial activity against various bacterial strains. This research signifies the importance of structural characterization and biological activity analysis in discovering new therapeutic agents Nural et al., 2018.

• Construction of Indanedione-Fused Dihydropyridines : The work by Yang et al. (2016) on the cycloaddition reaction between 2-arylidene-1,3-indanediones and β-enamino esters resulted in densely substituted dihydropyridines. Their research contributes to the development of novel compounds with potential application in medicinal chemistry and material sciences Yang et al., 2016.